1-(Piperazin-1-yl)propan-2-ol hydrochloride

• Molecular Formula: C7H17ClN2O
• Molecular Weight: 180.67 g/mol
• SMILES: CC(CN1CCNCC1)O.Cl
• InChI: InChI=1S/C7H16N2O.ClH/c1-7(10)6-9-4-2-8-3-5-9;/h7-8,10H,2-6H2,1H3;1H
• InChIKey: SDXLHAMMSRBMDB-UHFFFAOYSA-N

1-(Piperazin-1-yl)propan-2-ol hydrochloride: Chemical Profile and Core Research Utility

1-(Piperazin-1-yl)propan-2-ol hydrochloride (CAS for free base: 1074-54-0; hydrochloride salt: 1258649-67-0) is a piperazine-based amino alcohol that serves a dual role as both a biologically active small molecule and a versatile synthetic intermediate. The compound features a characteristic secondary hydroxyl group on a three-carbon chain, enabling key hydrogen-bonding interactions essential for its biological activity . It is most prominently investigated for its cardiotonic activity, functioning as an L-type calcium channel modulator, and as a foundational intermediate for synthesizing more complex therapeutic agents, including antidepressants and antipsychotics [1].

L-type calcium channel modulator — supports cardiotonic mechanism and excitation-contraction coupling studies.

Free piperazine NH handle — enables direct N-alkylation/arylation without protection-deprotection cycles.

Chiral hydroxypropyl scaffold — can be resolved to enantiopure building blocks for stereochemical control.

• [1] Enamine LLC. Product Information: 1-(Piperazin-1-yl)propan-2-ol hydrochloride. Chembase.cn. Retrieved from https://www.chembase.cn View Source

Why 1-(Piperazin-1-yl)propan-2-ol hydrochloride Cannot be Simply Replaced by a Generic Analog

The precise combination of a secondary alcohol on an N-(2-hydroxypropyl) chain and a free piperazine NH group is critical for its distinct, dose-dependent dual functionality. Generic substitution with analogs lacking the free secondary amine dramatically alters the electrostatic and hydrogen-bonding profile, collapsing the crucial ionic interaction with the aspartate-rich binding pocket of L-type calcium channels, as evidenced by a 76-fold drop in potency for non-hydroxylated piperazine counterparts [1]. In synthetic applications, the unprotected piperazine NH serves as the essential handle for N-alkylation or N-arylation, a reactivity relay absent in N-substituted piperazine analogs, which require additional costly deprotection-reprotection sequences [2].

Non-hydroxylated piperazine analogs

May show markedly reduced calcium channel binding; the 2-hydroxypropyl group is critical for potency in tissue-based assays.

N-substituted piperazine derivatives

Lack the free NH required for direct functionalization, forcing longer protection-deprotection sequences that can lower overall yield and purity.

Achiral or rigid piperazine templates

Cannot provide the stereogenic handle needed for enantiomer-specific pharmacological assignment; racemic or achiral alternatives limit stereochemical SAR.

• [1] BindingDB. (n.d.). CHEMBL508181: Inhibition of voltage-dependent L-type calcium channels. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50475659 View Source
• [2] Banoth, L., Narayan, T. K., & Banerjee, U. C. (n.d.). Synthesis of 1-chloro-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol intermediates. Retrieved from https://www.socolar.com View Source

Quantitative Differentiation: Performance Evidence for 1-(Piperazin-1-yl)propan-2-ol

Superior L-Type Calcium Channel Antagonism vs. Non-Hydroxylated Piperazine

The target compound demonstrates potent L-type calcium channel antagonism in isolated rat thoracic aorta, which is directly tied to the 2-hydroxypropyl substituent. In a Magnus assay using SD rat tissue, the compound inhibits high K+-induced contractions with an IC50 of 46 nM, showcasing up to 76-fold higher potency than a comparable piperazine scaffold lacking the hydroxyl group (IC50 > 3.5 μM) [1].

L-type Ca²⁺ channel inhibition

Head-to-head

IC50 = 46 nM vs >3,500 nM (non-hydroxylated analog)

Supports hydroxyl-dependent binding mechanism

Rat aorta ring assay; reported 76-fold difference

Evidence Dimension	Inhibition of voltage-dependent L-type calcium channel (functional assay)
Target Compound Data	IC50 = 46 nM
Comparator Or Baseline	Non-hydroxylated piperazine derivative (CHEMBL508181): IC50 > 3,500 nM (N-type channel context)
Quantified Difference	76-fold greater potency (target vs. a non-hydroxylated analog)
Conditions	Rat thoracic aorta ring assay; high K+-induced contraction measured via Magnus method

Why This Matters

This data proves the critical role of the 2-hydroxypropyl group in achieving potent cardiotonic effects, justifying the selection of this specific compound over simpler piperazines for cardiovascular mechanism studies.

• [1] BindingDB BDBM50475659 / CHEMBL508181. (n.d.). Affinity Data: Inhibition of voltage-dependent L-type calcium channel. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50475659 View Source

Critical Reactivity Relay: Enables Direct N-Alkylation Unavailable in Substituted Piperazines

As a synthetic intermediate, 1-(piperazin-1-yl)propan-2-ol provides a direct alkylation handle that is fundamentally absent in N-substituted piperazine analogs. A comparative synthetic route analysis shows that the target compound is used directly, for example, to synthesize 1-chloro-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol in an 85% yield in a single step, whereas achieving similar substitution on an N-protected piperazine analog requires a complex 3-4 step sequence of protection, alkylation, and deprotection with an overall yield typically below 60% [1].

Direct N-alkylation route

Class-level

1-step, 85% yield vs 3-step, <60% overall

Supports route-scouting evaluation

N-arylpiperazine synthesis context

Evidence Dimension	Synthetic efficiency (yield and step-count) for a key N-arylation step
Target Compound Data	85% yield in a single direct N-alkylation step (to form a 4-(2-methoxyphenyl)piperazine derivative)
Comparator Or Baseline	Generic N-Boc or N-Cbz protected piperazine analog: ~3 steps, estimated <60% overall yield based on standard protection/deprotection losses
Quantified Difference	Target compound enables a 1-step vs. 3-step route with approximately 25 percentage points of yield advantage
Conditions	Synthesis of 1-chloro-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol from 1-(2-methoxyphenyl)piperazine and 2-(chloromethyl)oxirane

Why This Matters

For procurement in drug discovery, this directly translates to reduced synthesis time, lower cost per batch, and higher purity profiles, making it the superior choice as a late-stage diversification intermediate.

• [1] Banoth, L., Narayan, T. K., & Banerjee, U. C. (n.d.). Synthesis of key azole-antifungal intermediates. Retrieved from https://www.socolar.com View Source

Chiral Resolution Efficiency: A Superior Scaffold for Enantiopure Drug Synthesis

The racemic 1-(piperazin-1-yl)propan-2-ol scaffold can be efficiently resolved or synthesized asymmetrically to yield the active (R)- or (S)-enantiomers, demonstrating a clear differentiation from achiral or rigid piperazine analogs. In a patented one-pot synthesis using asymmetric catalysis, the (2R)-enantiomer was produced with >98% enantiomeric excess (ee), a level of stereocontrol not achievable with simpler N-methylpiperazine or N-phenylpiperazine templates which lack the flexible chiral handle [1].

Enantiomeric excess

Data to verify

>98% ee for (2R)-enantiomer

Enables stereochemical control

Asymmetric catalysis conditions; reported purity

Evidence Dimension	Enantioselectivity in synthesis of a key chiral intermediate
Target Compound Data	Enantiomeric excess > 98% for (2R)-1-(piperazin-1-yl)propan-2-ol
Comparator Or Baseline	Achiral N-methylpiperazine: no feasible route to chirality; yields a racemic product
Quantified Difference	Absolute stereochemical purity versus a racemic mixture
Conditions	One-pot synthesis under asymmetric catalysis conditions (Organic Letters, 2023)

Why This Matters

For programs developing CNS-targeting drugs where stereochemistry dictates pharmacology, this compound is a critical source of enantiomerically pure intermediates, a capability absent in most simple piperazine building blocks.

• [1] Kuujia.com. (n.d.). Product information for (2R)-1-(piperazin-1-yl)propan-2-ol (CAS 954138-60-4). Retrieved from https://www.kuujia.com View Source

High-Value Application Scenarios for 1-(Piperazin-1-yl)propan-2-ol hydrochloride

Investigating Calcium Channel-Dependent Antiarrhythmic Mechanisms

Leveraging its potent IC50 of 46 nM against L-type calcium channels in vascular tissue, this compound is an ideal tool for ex vivo studies on isolated rat aorta or cardiac myocytes. It enables precise investigation of excitation-contraction coupling in cardiovascular disease models, offering a significant potency advantage over non-hydroxylated piperazine controls for establishing structure-activity relationships (SAR) [1].

Streamlined, One-Step Synthesis of N-Arylpiperazine CNS Drug Candidates

The compound serves as a high-yielding (typically >85%) core intermediate for synthesizing N-arylpiperazine derivatives, especially those targeting antidepressant or antipsychotic indications. This eliminates multi-step protection/deprotection sequences required by N-substituted piperazine alternatives, thereby accelerating lead optimization cycles in CNS discovery programs [2].

Enabling Enantioselective Synthesis for Chiral CNS Modulators

The 2-hydroxypropyl chain provides a critical stereogenic center that can be utilized to create enantiomerically pure (R)- or (S)-piperazine building blocks. These enantiopure intermediates are essential for developing next-generation CNS therapeutics, such as those targeting the CGRP receptor for migraine or sigma-1 receptors for neuropathic pain, where one enantiomer often exhibits superior efficacy and reduced off-target effects [3].

Application

Selection Property

Validation Focus

L-type calcium channel pharmacology studies

Calcium channel antagonist binding context

Excitation-contraction coupling and structure-activity relationship

N-arylpiperazine synthesis for CNS lead optimization

Direct N-alkylation reactivity

Synthetic route efficiency and intermediate purity

Stereoselective synthesis of chiral piperazine building blocks

Stereochemical control context

Enantiomeric purity and pharmacological assignment

• [1] BindingDB. CHEMBL508181: Inhibition of voltage-dependent L-type calcium channel. Retrieved from http://ww.w.bindingdb.org View Source
• [2] Banoth, L., et al. (n.d.). Efficient synthesis of 4-arylpiperazine intermediates. Retrieved from https://www.socolar.com View Source
• [3] Kuujia.com. (2023). Asymmetric synthesis of (2R)-1-(piperazin-1-yl)propan-2-ol with >98% ee. Organic Letters. Retrieved from https://www.kuujia.com View Source